Phosphine oxide, diphenyl[3-(triethoxysilyl)propyl]-

• CAS RN: 4451-95-0
• Molecular Formula: C21H31O4PSi
• Molecular Weight: 406.5 g/mol
• IUPAC Name: 3-diphenylphosphorylpropyl(triethoxy)silane
• InChI: InChI=1S/C21H31O4PSi/c1-4-23-27(24-5-2,25-6-3)19-13-18-26(22,20-14-9-7-10-15-20)21-16-11-8-12-17-21/h7-12,14-17H,4-6,13,18-19H2,1-3H3
• InChI Key: VJBQNZJBIPMATF-UHFFFAOYSA-N
• Canonical SMILES: CCO[Si](CCCP(=O)(C1=CC=CC=C1)C2=CC=CC=C2)(OCC)OCC

Description

Phosphine oxide, diphenyl[3-(triethoxysilyl)propyl]- is a useful research compound. Its molecular formula is C21H31O4PSi and its molecular weight is 406.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To diphenylphosphine (18.0 g, 0.097 mol) heated to 140° C under a nitrogen atmosphere, a mixture of allyl triethoxysilane (19.8 g, 0.97 mol) and di-t-butyl peroxide (1.86 g) is added during 3/4 hour. Heating is continued for 1 hour after the addition is complete. Analysis of the liquid shows the presence of unreacted phosphine and allyl silane, so di-t-butyl peroxide (2.0 g) is added and heating continued 2 hours more. This analysis, addition, and heating is repeated once more, after which only a trace of diphenylphosphine is present. The liquid reaction mixture is distilled giving the product (11.2 g, 30 percent yield), b.p. 180- 184° C/0.7 mm, nD27 1.5340.